![molecular formula C6H6N6O2S B2940024 5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine CAS No. 1946822-08-7](/img/structure/B2940024.png)
5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine, also known as MNPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine has been studied for its potential applications in various fields, including pharmacology, biochemistry, and materials science. In pharmacology, this compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs. In biochemistry, this compound has been used as a fluorescent probe to study protein-ligand interactions. In materials science, this compound has been incorporated into metal-organic frameworks to improve their gas adsorption properties.
Mechanism of Action
The exact mechanism of action of 5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. This compound has also been shown to interact with proteins, such as bovine serum albumin, through hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of certain cancer cell lines. Additionally, this compound has been found to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to have low toxicity in animal studies. However, one limitation is that this compound is not very soluble in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine. One area of interest is the development of this compound-based drugs for the treatment of inflammatory and pain disorders. Another area of interest is the use of this compound as a fluorescent probe for the study of protein-ligand interactions. Additionally, this compound may have potential applications in the development of new materials for gas storage and separation.
Synthesis Methods
5-(1-Methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine can be synthesized using a multistep process that involves the reaction of 5-amino-1-methylpyrazole-4-carbonitrile with nitric acid, followed by cyclization with thiosemicarbazide and subsequent reaction with chloroacetic acid. The final product is obtained after purification using column chromatography.
properties
IUPAC Name |
5-(1-methyl-5-nitropyrazol-4-yl)-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N6O2S/c1-11-5(12(13)14)3(2-8-11)4-9-10-6(7)15-4/h2H,1H3,(H2,7,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVIHKRBNFTUDPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C2=NN=C(S2)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.